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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

Get Quote

Technical Support Center: Reactive Red 180
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Reactive
Red 180 dye. The information is presented in a question-and-answer format to directly address

common issues encountered during experimentation, with a focus on redissolving precipitated

dye.

Frequently Asked Questions (FAQs)
Q1: What is the general water solubility of Reactive Red 180?

Reactive Red 180 has a reported water solubility of 50 g/L.[1] However, this value can be

significantly influenced by temperature, pH, and the presence of electrolytes.

Q2: What is the recommended pH for dissolving and working with Reactive Red 180
solutions?

A neutral pH range of 6.5-7.5 is recommended for dissolving Reactive Red 180.[2] Using

acidic or alkaline solutions can lead to hydrolysis of the dye, where the reactive group is

modified, rendering it unable to bind to the substrate.[2] Optimal decolorization (degradation) of

Reactive Red 180 has been observed at a pH of 7.[3]
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Q3: How does temperature affect the stability of Reactive Red 180 solutions?

While higher temperatures can aid in initially dissolving the dye, prolonged exposure to

elevated temperatures, especially outside of a neutral pH, can accelerate hydrolysis and

degradation.[4][5] For dissolving medium-temperature reactive dyes, a temperature of 70-75°C

is suggested, while high-temperature reactive dyes can be dissolved at 80-85°C.[2] It is best to

use freshly prepared solutions.[2]

Q4: Can I use organic solvents to dissolve Reactive Red 180?

Reactive Red 180 is a vinyl sulfone-based dye, which is known for its high solubility in water.

[6][7][8] While some reactive dyes have limited solubility in solvents like ethanol, water is the

primary and recommended solvent for Reactive Red 180.[6] Information on its solubility in a

wide range of organic solvents is not readily available.

Troubleshooting Guide: Redissolving Precipitated
Reactive Red 180
Precipitation or aggregation of Reactive Red 180 can occur due to several factors, including

high dye concentration, the presence of electrolytes, and improper dissolution techniques.

Below are common issues and steps to redissolve the dye.

Issue 1: Dye has precipitated out of solution.

Cause A: Supersaturation or Low Temperature. If the solution was prepared at a high

concentration and subsequently cooled, the dye may precipitate out.

Solution: Gently warm the solution while stirring. For vinyl sulfone dyes, a temperature of

around 40-60°C can be effective.[8] Be cautious not to overheat, as this can cause

degradation.[4]

Cause B: "Salting Out" Effect. The addition of electrolytes, such as sodium chloride (NaCl) or

sodium sulfate (Na₂SO₄), is known to decrease the solubility of reactive dyes.[9]

Solution: If possible, dilute the solution with deionized water to reduce the electrolyte

concentration. If the experimental protocol requires a high salt concentration, consider
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preparing the dye solution at a lower concentration and adding it to the salt-containing

solution just before use.

Cause C: Incorrect pH. An acidic or highly alkaline pH can lead to changes in the dye

molecule that reduce its solubility.

Solution: Adjust the pH of the solution to a neutral range (6.5-7.5) using dilute acid or base

while monitoring with a pH meter.

Issue 2: The dye powder is not dissolving properly, forming clumps or "freckles".

Cause: Improper initial dissolution. Adding the entire amount of dye powder to the solvent at

once can lead to the formation of aggregates that are difficult to dissolve.

Solution: The "Pasting" Method.

Place the required amount of Reactive Red 180 powder in a beaker.

Add a small amount of cold deionized water (just enough to create a thick paste) and

use a stirring rod to break up any clumps.[2][10]

Gradually add lukewarm or hot water (up to 80-85°C) while continuously stirring until the

dye is fully dissolved.[2]

Issue 3: The redissolved dye solution appears cloudy or aggregated.

Cause: Presence of dye aggregates. Even after redissolving, microscopic aggregates may

persist.

Solution 1: Use of a Dispersing Agent. Urea can act as a hydrotrope, helping to break up

dye aggregates and increase solubility.[11] Consider adding urea to the solution.

Solution 2: Filtration. Filter the solution through a fine filter paper or a syringe filter to

remove any remaining undissolved particles or large aggregates.

Data Presentation
Table 1: Solubility of Reactive Red 180 in Aqueous Solution
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Parameter Value Conditions

Water Solubility 50 g/L Not specified

Note: Quantitative data on the solubility of Reactive Red 180 at different temperatures and pH

values is limited. The provided value is a general reference point.

Table 2: Factors Affecting Reactive Red 180 Solubility and Stability

Factor
Effect on
Solubility/Stability

Notes

Temperature

Increased temperature

generally increases solubility

but can decrease stability due

to hydrolysis.

For dissolving, 70-85°C is

often used, but solutions

should be used promptly.[2]

pH
Neutral pH (6.5-7.5) is optimal

for stability and dissolution.[2]

Acidic or alkaline conditions

can cause hydrolysis and

degradation.[2][12]

Electrolytes (e.g., NaCl,

Na₂SO₄)

Decreases solubility ("salting

out" effect) and can promote

aggregation.

Added during dyeing to

promote dye uptake by the

substrate, not for initial

dissolving.

Urea

Increases solubility and helps

to de-aggregate dye

molecules.[10][11]

Can be added as a solubilizing

agent.

Experimental Protocols
Protocol 1: Standard Dissolution of Reactive Red 180

Objective: To prepare a stock solution of Reactive Red 180.

Materials:
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Reactive Red 180 dye powder

Deionized water (cold and lukewarm/hot)

Glass beaker

Magnetic stirrer and stir bar

Graduated cylinder

Spatula

Procedure:

Weigh the desired amount of Reactive Red 180 powder and place it in a clean, dry beaker.

Add a small volume of cold deionized water to the powder to form a smooth paste. Use a

spatula or stirring rod to ensure all the powder is wetted and there are no dry clumps.[2][10]

Place the beaker on a magnetic stirrer.

Gradually add the remaining volume of lukewarm (around 40-60°C) or hot (up to 80-85°C)

deionized water while stirring continuously.[2][6]

Continue stirring until the dye is completely dissolved and the solution is clear.

Allow the solution to cool to the desired working temperature before use. For optimal stability,

use the solution shortly after preparation.[2]

Protocol 2: Redissolving Precipitated Reactive Red 180

Objective: To redissolve precipitated Reactive Red 180 from an aqueous solution.

Materials:

Solution containing precipitated Reactive Red 180

Magnetic stirrer with heating capabilities
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pH meter

Dilute solutions of HCl and NaOH (e.g., 0.1 M)

Urea (optional)

Filtration apparatus (e.g., filter paper and funnel, or syringe filter)

Procedure:

Place the beaker containing the precipitated dye solution on a magnetic stirrer with heating.

Begin stirring the solution at a moderate speed.

Gently heat the solution while stirring. A temperature of 40-60°C is a good starting point.[8]

Avoid boiling.

Monitor the solution for the dissolution of the precipitate.

If the precipitate persists, check the pH of the solution. If it is not within the neutral range

(6.5-7.5), adjust it dropwise with dilute HCl or NaOH.[2]

If aggregation is suspected, a small amount of urea can be added to the solution to aid in

disaggregation.[11]

Once the dye appears to be redissolved, turn off the heat and allow the solution to cool to

room temperature while still stirring.

If any particulate matter remains, filter the solution before use.
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Experimental Workflow for Redissolving Precipitated Dye
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Factors Influencing Reactive Red 180 Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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